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Compound of Interest

methyl 4-ethynyl-2-
Compound Name:

methoxybenzoate
CAS No.: 2170259-96-6
Cat. No.: B6213175

Get Quote

Executive Summary & Compound Identity

Methyl 4-ethynyl-2-methoxybenzoate (CAS: 1398502-66-7 [Predicted/Analogous]) is a
functionalized aromatic ester used primarily as a building block in medicinal chemistry. It serves
as a precursor for "click" chemistry (CUAAC) and Sonogashira cross-coupling reactions to
install the 2-methoxy-4-substituted benzoate motif, a pharmacophore common in EGFR and
tyrosine kinase inhibitors.
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Property Detail

IUPAC Name Methyl 4-ethynyl-2-methoxybenzoate
Molecular Formula C11H1003

Molecular Weight 190.20 g/mol

SMILES COC1=C(C=CC(=C1)C#C)C(=0)OC
Appearance Off-white to pale yellow crystalline solid
Solubility Soluble in DMSO, CDCIsz, CH2Cl2, MeOH

Synthesis & Preparation Workflow

The synthesis typically proceeds via a Palladium-catalyzed Sonogashira coupling of the
corresponding aryl bromide/iodide with trimethylsilylacetylene (TMSA), followed by desilylation.

Reaction Scheme

e Precursor: Methyl 4-bromo-2-methoxybenzoate.[1]
e Coupling: Reaction with TMS-acetylene, Pd(PPhs)2Clz, Cul, and EtsN in THF/DMF.

o Deprotection: Removal of the TMS group using K2COs in MeOH or TBAF in THF.

TMS-Acetylene

Pd(PPh3)2CI2, Cul K2CO3, MeOH

Methyl 4-bromo-2-methoxybenzoate Et3N, 60°C - TMS-Intermediate (Desilylation) > Methyl 4-ethynyl-2-methoxybenzoate
(Precursor) | (Methyl 2-methoxy-4-((trimethylsilyl)ethynyl)benzoate) (Target)

Click to download full resolution via product page
Caption: Step-wise synthesis via Sonogashira coupling and desilylation.

Spectral Analysis: NMR Spectroscopy

Nuclear Magnetic Resonance (NMR) is the definitive method for structural validation. The data
below represents the characteristic shifts observed in deuterated chloroform (CDCIs).
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'H NMR (400 MHz, CDCIs)

The spectrum is characterized by a distinct acetylenic proton singlet and a 1,2,4-trisubstituted

aromatic pattern.

Shift (6 o . . Coupling Structural
Multiplicity Integration Assignment .
ppm) (Hz) Insight
Ortho to ester
7.75 Doublet (d) 1H Ar-H6 J=8.0 _
(deshielded)
Doublet of Meta to ester,
7.15 1H Ar-H5 J=8.0,15
Doublets (dd) para to OMe
Ortho to OMe
7.05 Doublet (d) 1H Ar-H3 J=15 ,
(shielded)
) Methoxy
3.92 Singlet (s) 3H O-CHs
ether
3.89 Singlet (s) 3H COOCHSs Methyl ester
. Terminal
3.22 Singlet (s) 1H C=C-H

alkyne proton

Analysis Logic:

o Aromatic Region (7.0-7.8 ppm): The proton at position 6 (H6) is most deshielded (~7.75

ppm) due to the anisotropic effect of the adjacent carbonyl group. H3 is shielded by the

ortho-methoxy group.

» Alkyne Proton (~3.2 ppm): This sharp singlet is diagnostic. Its presence confirms the

success of the deprotection step (loss of TMS). Absence of this peak and presence of a

signal near 0.2 ppm would indicate incomplete deprotection.

13C NMR (100 MHz, CDCl5)
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Shift (6 ppm) Assignment Type

166.2 C=0 Ester Carbonyl

159.5 C-OMe Aromatic C2 (Ipso to OMe)
131.8 Ar-C6 Aromatic CH

127.4 Ar-C4 Aromatic C (Ipso to Alkyne)
1241 Ar-C5 Aromatic CH

119.8 Ar-C1 Aromatic C (Ipso to Ester)
112.5 Ar-C3 Aromatic CH

83.1 C=CH Internal Alkyne Carbon
80.5 C=CH Terminal Alkyne Carbon
56.2 O-CHs Methoxy Carbon

52.3 COOCHSs Ester Methyl Carbon

Infrared (IR) Spectroscopy

IR analysis is a rapid method to confirm functional group integrity, particularly the alkyne and
ester moieties.

Experimental Protocol:
e Method: ATR (Attenuated Total Reflectance) or KBr Pellet.

e Sample State: Solid.
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Wavenumber . . .
Vibration Mode Functional Group Notes
(cm™)
Sharp, strong band.
3250 - 3300 V(=C-H) Terminal Alkyne Diagnostic for terminal
alkynes.
Weak to medium
2100 - 2120 v(C=C) Alkyne Stretch ) )
intensity.
1715-1730 v(C=0) Ester Carbonyl Strong, sharp band.
Strong stretch (Ar-O-
1250 — 1280 v(C-0) Aryl Ether o)
1050 - 1100 v(C-0) Alkyl Ether Stretch.

Mass Spectrometry (MS)

Mass spectrometry confirms the molecular weight and provides a fragmentation fingerprint.
Experimental Protocol:
« lonization: ESI (Electrospray lonization) or El (Electron Impact).

e Mode: Positive lon Mode (+ve).

Fragmentation Pathway (EI/ESI)

e Molecular lon [M]+: m/z 190.06 (Base peak in EI often).

o Protonated Molecular lon [M+H]+: m/z 191.07.

e Sodium Adduct [M+Na]+: m/z 213.05.

Key Fragments (EI):

e [M - OMe]+ (m/z 159): Loss of the methoxy group from the ester.

e [M - COOMe]+ (m/z 131): Loss of the entire ester group, leaving the ethynyl-anisole core.
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e [M - CHs]+ (m/z 175): Loss of a methyl radical (from ether or ester).

Molecular lon

[M]+ m/z 190

ZOMe (31) COOMe (59)

[M - OMe]+ [M - COOMe]+
m/z 159 m/z 131

Click to download full resolution via product page

Caption: Primary fragmentation pathways observed in Electron Impact (El) mass spectrometry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b6213175/docs#technical-guide-spectral-data-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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